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Disclaimer: This document serves as a technical guide on the preliminary toxicological studies
of (1R)-Chrysanthemolactone. It is important to note that publicly available toxicological data
specifically for the isolated compound, (1R)-Chrysanthemolactone, is exceedingly limited.
Therefore, this guide summarizes the available information on the physicochemical properties
of (1R)-Chrysanthemolactone and presents toxicological data from studies on extracts of
Chrysanthemum species, which are known to contain various lactones and other compounds.
This information is provided as a proxy and should be interpreted with caution, as the observed
effects cannot be solely attributed to (1R)-Chrysanthemolactone.

Introduction

(1R)-Chrysanthemolactone is a monoterpenoid compound that can be isolated from
chrysanthemum species.[1] Its toxicological profile is not well-established in the scientific
literature. This guide aims to provide researchers, scientists, and drug development
professionals with a summary of the currently available, albeit limited, toxicological information
and general methodologies relevant to the safety assessment of such a compound.
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Physicochemical Properties of (1R)-
Chrysanthemolactone

A summary of the known physicochemical properties of (1R)-Chrysanthemolactone is
presented in Table 1.

Property Value Source
Molecular Formula C10H1602 [1]
Molecular Weight 168.23 g/mol [1]
CAS Number 14087-70-8 [1]
Boiling Point 235.61 °C (estimated) [2]

0.050000 mmHg @ 25.00 °C
Vapor Pressure , (2]
(estimated)

_ 194.00 °F (90.10 °C)
Flash Point . [2]
(estimated)

logP (o/w) 1.720 (estimated) [2]

Soluble in alcohol; Water
Solubility solubility: 898 mg/L @ 25 °C [2]

(estimated)

Toxicological Data from Chrysanthemum Extracts

The following tables summarize toxicological data from studies conducted on extracts from
Chrysanthemum species. It is crucial to reiterate that these extracts contain a complex mixture
of phytochemicals, and the findings are not specific to (1R)-Chrysanthemolactone.

Table 2: Acute Toxicity of Chrysanthemum Extracts
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. LD50/Maximu
Extract/Specie . Route of .
Test Animal o ) m Tolerated Observations
s Administration
Dose
Ethanolic extract
; No treatment-
0
Rats Oral > 15 g/kg bw related death
Chrysanthemum
- observed.
morifolium
Table 3: Sub-chronic Toxicity of Chrysanthemum Extracts
NOAEL (No-
Extract/Specie . Dosing Observed- Lo
Test Animal . Key Findings
S Regimen Adverse-
Effect-Level)
No significant
changes in body
Not explicitly weight,
Ethanolic extract 320, 640, and stated, but no food/water
of Rat 1280 mg/kg toxicological consumption,
ats
Chrysanthemum bw/day for 26 changes hematology,
morifolium weeks observed at the blood

highest dose.

biochemistry,
organ weight, or

histopathology.

General Experimental Protocols in Toxicology

Detailed below are generalized experimental protocols for key toxicological assays, based on

established guidelines and methodologies. These are not specific to studies on (1R)-

Chrysanthemolactone but represent standard approaches in the field.

4.1. In Vivo Acute Oral Toxicity Study (General Protocol)

This protocol is based on the principles of the OECD Test Guideline 423 (Acute Toxic Class

Method).
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e Animal Selection: Healthy, young adult rodents (typically rats or mice) of a single sex are
used for each step.

» Housing and Acclimatization: Animals are housed in appropriate conditions with controlled
temperature, humidity, and light-dark cycles. They are allowed to acclimatize for at least 5
days before the study.

o Dose Formulation: The test substance is formulated in a suitable vehicle (e.g., water, corn
oil).

o Administration: A single oral dose of the test substance is administered to the animals using
a gavage needle. The volume administered is generally kept constant.

e Dosing Procedure: A stepwise procedure is used with a group of animals at each step. The
starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body
weight).

o Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for a period of 14 days.

o Necropsy: At the end of the observation period, all surviving animals are euthanized and
subjected to a gross necropsy.

o Data Analysis: The LD50 is estimated based on the mortality observed at different dose
levels.

4.2. In Vitro Cytotoxicity Assay (General Protocol - MTT Assay)

This protocol outlines the general steps for assessing cytotoxicity using the MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

e Cell Culture: Human or animal cell lines are cultured in appropriate medium supplemented
with fetal bovine serum and antibiotics.

o Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to
attach overnight.
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Compound Treatment: The test compound is dissolved in a suitable solvent (e.g., DMSO)
and then diluted to various concentrations in the culture medium. The cells are then exposed
to these concentrations.

Incubation: The treated cells are incubated for a specified period (e.g., 24, 48, or 72 hours).

MTT Addition: After the incubation period, the MTT reagent is added to each well. Viable
cells with active mitochondrial dehydrogenases will convert the yellow MTT to a purple
formazan product.

Formazan Solubilization: A solubilizing agent (e.g., DMSO or a detergent solution) is added
to dissolve the formazan crystals.

Absorbance Measurement: The absorbance of the formazan solution is measured using a
microplate reader at a specific wavelength (typically between 500 and 600 nm).

Data Analysis: The cell viability is calculated as a percentage of the control (untreated cells),
and the IC50 (the concentration that inhibits 50% of cell growth) is determined.

4.3. Genotoxicity Testing (General Principles)

Genotoxicity testing is typically conducted using a battery of in vitro and in vivo assays as
recommended by regulatory bodies like the OECD.

» Bacterial Reverse Mutation Assay (Ames Test - OECD TG 471): This in vitro test uses
several strains of Salmonella typhimurium and Escherichia coli with mutations in genes
involved in histidine or tryptophan synthesis, respectively. The assay detects gene mutations,
specifically base-pair substitutions and frameshifts.

In Vitro Mammalian Cell Micronucleus Test (OECD TG 487): This assay detects damage to
chromosomes or the mitotic apparatus. Micronuclei are small nuclei that form outside the
main nucleus in daughter cells, containing chromosome fragments or whole chromosomes
that were not incorporated into the nucleus during cell division.

In Vivo Mammalian Erythrocyte Micronucleus Test (OECD TG 474): This test is performed in
rodents and assesses the formation of micronuclei in immature erythrocytes in the bone
marrow or peripheral blood.
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Visualization of Toxicological Assessment Workflow

As no specific signaling pathways for (1R)-Chrysanthemolactone have been identified in the
literature, a generalized workflow for toxicological assessment is presented below.
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A generalized workflow for toxicological assessment of a chemical compound.

Conclusion

The available toxicological data for (1R)-Chrysanthemolactone is currently insufficient to
perform a comprehensive safety assessment. The information from Chrysanthemum extracts
provides a preliminary indication of low acute and sub-chronic toxicity for the whole extract, but
this cannot be directly extrapolated to the pure compound. Further research, including acute,
sub-chronic, and chronic toxicity studies, as well as genotoxicity and cytotoxicity assays on the
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isolated (1R)-Chrysanthemolactone, is necessary to establish a complete toxicological profile.
The general experimental protocols and workflow provided in this guide can serve as a
foundation for designing such future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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